Cas no 63344-94-5 (3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propyl carbamimidothioate hydrobromide (1:1))

• Product Name: 3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propyl carbamimidothioate hydrobromide (1:1)
• CAS No: 63344-94-5
• MF: C₁₂H₁₄BrN₃O₂S
• MW: 344.227460384369
• MDL: MFCD01694555
• CID: 1650819
• PubChem ID: 113180
• Update Time: 2025-07-17

3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propyl carbamimidothioate hydrobromide (1:1) Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propyl carbamimidothioate hydrobromide (1:1)
• 3-Phthalimidopropylisothiouronium bromide
• DTXSID30979472
• USAF A-317
• 63344-94-5
• Pseudourea, 2-(3-(phthalimido)propyl)-2-thio-, hydrobromide
• 3-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)propyl carbamimidothioate--hydrogen bromide (1/1)
• SCHEMBL4313894
• {[3-(1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl)propyl]sulfanyl}methanimidamide hydrobromide
• MFCD01694555
• 3-(1,3-dioxoisoindol-2-yl)propyl carbamimidothioate;hydrobromide
• 3-(1,3-dioxoisoindolin-2-yl)propyl carbamimidothioate hydrobromide

• MDL： MFCD01694555
• Inchi： 1S/C12H13N3O2S.BrH/c13-12(14)18-7-3-6-15-10(16)8-4-1-2-5-9(8)11(15)17;/h1-2,4-5H,3,6-7H2,(H3,13,14);1H
• InChI Key： NNGWTFVCNNNUIH-UHFFFAOYSA-N
• SMILES： Br.S(C(=N)N)CCCN1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 342.99912
• Monoisotopic Mass: 342.99901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 348
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113Ų

Experimental Properties

• PSA: 87.25

Additional information on 3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propyl carbamimidothioate hydrobromide (1:1)

Comprehensive Analysis of 3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propyl carbamimidothioate hydrobromide (1:1) (CAS No. 63344-94-5)

The compound 3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propyl carbamimidothioate hydrobromide (1:1), identified by its CAS No. 63344-94-5, is a chemically synthesized molecule with significant potential in pharmaceutical and biochemical research. Its unique structure combines an isoindole-1,3-dione moiety with a carbamimidothioate group, making it a subject of interest for drug discovery and molecular studies. Researchers are increasingly exploring its applications due to its potential as a bioactive intermediate in the development of novel therapeutic agents.

In recent years, the demand for specialized organic compounds like 3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propyl carbamimidothioate hydrobromide has surged, driven by advancements in medicinal chemistry and biotechnology. This compound's hydrobromide salt form enhances its solubility and stability, which are critical factors for laboratory and industrial applications. Its molecular framework suggests potential interactions with biological targets, making it a candidate for studies in enzyme inhibition and receptor modulation.

One of the key areas of interest for CAS No. 63344-94-5 is its role in peptide synthesis and protein engineering. The carbamimidothioate functional group is known for its ability to form stable bonds with amino acids, which is valuable in designing peptide-based therapeutics. Additionally, the isoindole-1,3-dione component contributes to the compound's aromatic properties, which may influence its pharmacokinetic profile and drug-likeness.

From an industrial perspective, 3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propyl carbamimidothioate hydrobromide is often utilized in high-throughput screening (HTS) assays. Its compatibility with automated synthesis platforms makes it a preferred choice for researchers focusing on drug discovery pipelines. The compound's structural versatility also allows for derivatization, enabling the creation of libraries for structure-activity relationship (SAR) studies.

Environmental and safety considerations are paramount when handling CAS No. 63344-94-5. While it is not classified as hazardous under standard regulations, proper laboratory protocols must be followed to ensure safe usage. The compound's hydrobromide salt form requires storage in a cool, dry environment to maintain its integrity. Researchers are advised to consult material safety data sheets (MSDS) for detailed handling instructions.

The growing interest in personalized medicine and targeted therapies has further highlighted the importance of compounds like 3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propyl carbamimidothioate hydrobromide. Its potential to serve as a molecular scaffold for designing small-molecule inhibitors aligns with current trends in precision medicine. As such, it is frequently discussed in academic forums and scientific publications focusing on chemical biology.

In summary, 3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propyl carbamimidothioate hydrobromide (1:1) (CAS No. 63344-94-5) represents a versatile and valuable compound in modern scientific research. Its applications span pharmaceutical development, biochemical assays, and material science, making it a subject of ongoing investigation. As research continues to uncover its full potential, this compound is poised to play a pivotal role in advancing innovative therapeutics and scientific breakthroughs.